Cas no 2229441-76-1 (1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene)

• Product Name: 1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene
• CAS No: 2229441-76-1
• MF: C₁₀H₆BrF₃
• MW: 263.053852558136
• CID: 6063131
• PubChem ID: 165690232
• Update Time: 2025-06-08

1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene
• 2229441-76-1
• EN300-1972829

• Inchi： 1S/C10H6BrF3/c1-2-3-7-4-8(10(12,13)14)6-9(11)5-7/h1,4-6H,3H2
• InChI Key： GHRHLAVBWYGRKE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(CC#C)C=1

Computed Properties

• Exact Mass: 261.96050g/mol
• Monoisotopic Mass: 261.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene

Comprehensive Overview of 1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene (CAS No. 2229441-76-1)

1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene, with the CAS number 2229441-76-1, is a specialized aromatic compound that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound features a unique combination of functional groups, including a bromo substituent, a prop-2-yn-1-yl side chain, and a trifluoromethyl group, making it a versatile intermediate for constructing complex molecular architectures. Its structural attributes align with the growing demand for fluorinated compounds in drug discovery, agrochemicals, and materials science, as highlighted by recent trends in high-value chemical intermediates.

The incorporation of a trifluoromethyl group in 1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene is particularly noteworthy, as fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of bioactive molecules, a topic frequently searched in AI-driven drug design platforms. Researchers often explore queries like "role of trifluoromethyl in medicinal chemistry" or "applications of bromo-alkynyl benzene derivatives," underscoring the relevance of this compound in cutting-edge scientific inquiries.

From a synthetic perspective, the prop-2-yn-1-yl moiety in CAS 2229441-76-1 offers opportunities for click chemistry applications, a technique widely discussed in green chemistry forums. The alkyne group enables efficient coupling reactions, such as the Huisgen cycloaddition, which is pivotal for constructing heterocycles and polymers. This aligns with the rising interest in sustainable synthetic methods, as evidenced by search trends around "alkyne functional group uses" and "eco-friendly chemical synthesis."

In materials science, 1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene serves as a precursor for advanced organic electronic materials. Its electron-withdrawing trifluoromethyl group and bromo substituent facilitate precise modifications in conjugated systems, a focus area for researchers investigating OLEDs and conductive polymers. Searches for "fluorinated benzene derivatives in electronics" reflect this intersection of chemistry and technology.

Quality and purity are paramount for CAS 2229441-76-1, as impurities can significantly impact downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its specifications, a practice emphasized in pharmaceutical quality control discussions. FAQs such as "how to characterize bromo-alkynyl benzene compounds" further highlight the technical rigor associated with this compound.

In summary, 1-bromo-3-(prop-2-yn-1-yl)-5-(trifluoromethyl)benzene (CAS No. 2229441-76-1) exemplifies the synergy of structural diversity and functional utility in modern chemistry. Its applications span drug development, materials engineering, and sustainable synthesis, addressing key industry demands while inspiring ongoing research. As interest in tailored aromatic intermediates grows, this compound remains a focal point for innovation.